Cas no 2248269-83-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-hydroxy-1,2-oxazole-5-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-hydroxy-1,2-oxazole-5-carboxylate
• CAS No: 2248269-83-0
• MF: C₁₂H₆N₂O₆
• MW: 274.185842990875
• CID: 6093851
• PubChem ID: 165726840
• Update Time: 2025-06-27

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-hydroxy-1,2-oxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248269-83-0
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-hydroxy-1,2-oxazole-5-carboxylate
• EN300-6513466

• Inchi： 1S/C12H6N2O6/c15-9-5-8(19-13-9)12(18)20-14-10(16)6-3-1-2-4-7(6)11(14)17/h1-5H,(H,13,15)
• InChI Key： ZLALFSGVXGOAMW-UHFFFAOYSA-N
• SMILES： O(C(C1=CC(NO1)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 274.02258592g/mol
• Monoisotopic Mass: 274.02258592g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 102Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-hydroxy-1,2-oxazole-5-carboxylate

1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 3-Hydroxy-1,2-Oxazole-5-Carboxylate: A Comprehensive Overview

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-hydroxy-1,2-oxazole-5-carboxylate (CAS No. 2248269830) is a unique organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes both isoindole and oxazole moieties. The isoindole ring system is known for its stability and versatility in chemical reactions, while the oxazole group adds functional diversity to the molecule. Recent studies have highlighted the importance of such hybrid structures in drug discovery and advanced material synthesis.

Isoindole derivatives have been extensively studied due to their role in bioactive compounds and their ability to form stable structures. The oxazole group, on the other hand, is a heterocyclic aromatic compound that is widely used in pharmaceuticals and agrochemicals. The combination of these two groups in the same molecule creates a unique platform for exploring new chemical reactions and applications. For instance, researchers have reported that this compound exhibits potential as a precursor for synthesizing advanced polymers with tailored properties.

One of the most promising applications of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-Yl 3-hydroxy-1,2-Oxazole5-carboxylate lies in its use as a building block for constructing bioactive molecules. Recent advancements in medicinal chemistry have demonstrated that such compounds can serve as scaffolds for designing drugs targeting various diseases. The hydroxyl group present in the oxazole ring allows for further functionalization, enabling the creation of derivatives with enhanced biological activity.

In addition to its role in drug discovery, this compound has shown potential in materials science. Its structure makes it an ideal candidate for use in the synthesis of advanced materials such as coordination polymers and metalloorganic frameworks (MOFs). These materials are highly sought after due to their applications in gas storage, catalysis, and sensing technologies.

Recent studies have also explored the electronic properties of this compound. The conjugated system formed by the isoindole and oxazole rings contributes to its unique electronic characteristics. These properties make it a candidate for use in organic electronics, particularly in light-emitting diodes (LEDs) and photovoltaic devices.

The synthesis of 1,3-dioxo-2,3-dihydro-Isoindol-Yl Oxazole-carboxylate involves a series of carefully designed chemical reactions. Researchers have developed efficient methods to construct this molecule by leveraging modern synthetic techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods not only enhance the yield but also ensure the purity of the final product.

In conclusion, 1,3-dioxo-Isoindol-Oxazole-carboxylate (CAS No. 2248269830) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers working in drug discovery, materials science, and organic electronics. As ongoing research continues to uncover new possibilities for this compound, its significance in both academic and industrial settings is expected to grow further.